Cas no 2279653-90-4 (1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylic acid)

• Product Name: 1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylic acid
• CAS No: 2279653-90-4
• MF: C₁₅H₁₈N₄O₂
• MW: 286.329022884369
• CID: 6529725
• PubChem ID: 154577631
• Update Time: 2025-10-16

1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylic acid
• EN300-7507071
• 2279653-90-4

• Inchi： 1S/C15H18N4O2/c20-14(21)15(19-12-16-11-17-19)7-4-8-18(10-15)9-13-5-2-1-3-6-13/h1-3,5-6,11-12H,4,7-10H2,(H,20,21)
• InChI Key： PFDQYEAGZUVFQB-UHFFFAOYSA-N
• SMILES： OC(C1(CN(CC2C=CC=CC=2)CCC1)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 286.14297583g/mol
• Monoisotopic Mass: 286.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 71.2Ų

Additional information on 1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylic acid

Introduction to 1-Benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylic Acid (CAS No. 2279653-90-4)

1-Benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylic acid (CAS No. 2279653-90-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives and is characterized by its unique structural features, which include a benzyl group and a 1H-1,2,4-triazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylic acid involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled researchers to develop efficient and scalable routes for the production of this compound. One such method involves the coupling of a benzylated piperidine intermediate with a triazole derivative using transition-metal catalysis, followed by carboxylation to form the final product.

In terms of its biological properties, 1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylic acid has shown promising activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory effects on certain kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases. These findings suggest that this compound could be a valuable lead for further drug development.

The pharmacokinetic profile of 1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylic acid has also been investigated in preclinical studies. Results indicate that it possesses favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for clinical evaluation. Additionally, its ability to cross the blood-brain barrier (BBB) has been noted, which could be advantageous for treating central nervous system (CNS) disorders.

To further explore the therapeutic potential of 1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylic acid, several research groups have conducted in vitro and in vivo studies. In cell-based assays, this compound has shown significant cytotoxic effects on cancer cell lines while exhibiting minimal toxicity towards normal cells. Animal models have also been used to evaluate its efficacy in treating various diseases. Preliminary results from these studies are encouraging and warrant further investigation.

The structural versatility of 1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylic acid allows for the exploration of structure-activity relationships (SAR) through chemical modifications. By altering the substituents on the benzyl or triazole moieties, researchers can optimize the compound's potency and selectivity for specific targets. This approach has led to the identification of several analogs with enhanced biological activities and improved pharmacological profiles.

In conclusion, 1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylic acid (CAS No. 2279653-90-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its properties for clinical use.